Cas no 128550-08-3 (1-Boc-3-carboxymethylindole/2-(1-(tert-butoxycarbonyl)-1h-indol-3-yl)acetic acid)

1-Boc-3-carboxymethylindole, also known as 2-(1-(tert-butoxycarbonyl)-1H-indol-3-yl)acetic acid, is a protected indole derivative widely used in organic synthesis and pharmaceutical research. The tert-butoxycarbonyl (Boc) group provides stability under basic and nucleophilic conditions, enabling selective deprotection when required. The carboxymethyl substituent at the 3-position enhances reactivity, making it a versatile intermediate for constructing indole-based scaffolds. This compound is particularly valuable in peptide coupling reactions and the synthesis of bioactive molecules. Its crystalline form ensures consistent purity, while the Boc protection simplifies handling and storage. Researchers favor this reagent for its reliability in complex synthetic pathways, particularly in medicinal chemistry applications.
1-Boc-3-carboxymethylindole/2-(1-(tert-butoxycarbonyl)-1h-indol-3-yl)acetic acid structure
128550-08-3 structure
Product Name:1-Boc-3-carboxymethylindole/2-(1-(tert-butoxycarbonyl)-1h-indol-3-yl)acetic acid
CAS No:128550-08-3
MF:C15H17NO4
MW:275.299784421921
MDL:MFCD11847076
CID:2196975
PubChem ID:10934666
Update Time:2025-10-28

1-Boc-3-carboxymethylindole/2-(1-(tert-butoxycarbonyl)-1h-indol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[1-[(2-methylpropan-2-yl)oxycarbonyl]indol-3-yl]acetic acid
    • 1-Boc-3-carboxymethylindole
    • 2-(1-(tert-butoxycarbonyl)-1h-indol-3-yl)acetic acid
    • 2-(1-Boc-3-indolyl)acetic Acid
    • SCHEMBL2882457
    • VRZTWLIBIMXVMR-UHFFFAOYSA-N
    • CS-0373006
    • 2-(1-Boc-1H-indol-3-yl)acetic Acid
    • 1H-Indole-3-acetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-
    • 2-{1-[(tert-butoxy)carbonyl]-1H-indol-3-yl}acetic acid
    • AS-70586
    • DB-421810
    • 1-Boc-3-carboxyMethylindole/2-(1-(tert-butoxycarbonyl)-1H-indol-3-yl)acetic acid
    • 128550-08-3
    • [1-(TERT-BUTOXYCARBONYL)INDOL-3-YL]ACETIC ACID
    • SY258257
    • AKOS027251212
    • 2-(1-(TERT-BUTOXYCARBONYL)-1H-INDOL-3-YL)ACETICACID
    • DTXSID00448948
    • 3-carboxymethyl-indole-1-carboxylic acid tert-butyl ester
    • MFCD11847076
    • 1-Boc-3-carboxymethylindole/2-(1-(tert-butoxycarbonyl)-1h-indol-3-yl)acetic acid
    • MDL: MFCD11847076
    • Inchi: 1S/C15H17NO4/c1-15(2,3)20-14(19)16-9-10(8-13(17)18)11-6-4-5-7-12(11)16/h4-7,9H,8H2,1-3H3,(H,17,18)
    • InChI Key: VRZTWLIBIMXVMR-UHFFFAOYSA-N
    • SMILES: O(C(N1C=C(CC(=O)O)C2C=CC=CC1=2)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 275.11575802g/mol
  • Monoisotopic Mass: 275.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 68.5Ų

1-Boc-3-carboxymethylindole/2-(1-(tert-butoxycarbonyl)-1h-indol-3-yl)acetic acid Pricemore >>

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Additional information on 1-Boc-3-carboxymethylindole/2-(1-(tert-butoxycarbonyl)-1h-indol-3-yl)acetic acid

Compound CAS No. 128550-08-3: 1-Boc-3-carboxymethylindole/2-(1-(tert-butoxycarbonyl)-1H-indol-3-yl)acetic Acid

The compound with CAS No. 128550-08-3, commonly referred to as 1-Boc-3-carboxymethylindole or 2-(1-(tert-butoxycarbonyl)-1H-indol-3-yl)acetic acid, is a significant molecule in the field of organic chemistry and drug discovery. This compound is characterized by its unique structure, which combines an indole ring with a tert-butoxycarbonyl (Boc) group and a carboxymethyl substituent. The indole core is a heterocyclic aromatic structure that is widely found in natural products and is known for its diverse biological activities.

The Boc group is a common protecting group used in peptide synthesis, and its presence in this compound suggests its potential application in the synthesis of bioactive molecules or as an intermediate in medicinal chemistry. The carboxymethyl group attached to the indole ring adds further functional diversity, making this compound a versatile building block for various chemical transformations.

Recent studies have highlighted the importance of indole derivatives in drug discovery, particularly in the development of anticancer agents, antiviral drugs, and neuroprotective compounds. For instance, researchers have explored the potential of indole-based compounds as inhibitors of key enzymes involved in cancer progression, such as histone deacetylases (HDACs) and kinase targets. The Boc group in this compound not only serves as a protective moiety but also enhances the solubility and stability of the molecule during synthesis, making it an attractive candidate for further exploration.

In terms of synthesis, the preparation of 1-Boc-3-carboxymethylindole involves a series of well-established organic reactions, including Friedel-Crafts alkylation, oxidation, and protection/deprotection steps. The use of the Boc group allows for precise control over the reactivity of the indole ring during these transformations, ensuring high yields and purity of the final product.

From an applications perspective, this compound has shown promise in preliminary biological assays. For example, studies have demonstrated its ability to modulate cellular signaling pathways associated with inflammation and oxidative stress. These findings suggest that 2-(1-(tert-butoxycarbonyl)-1H-indol-3-yl)acetic acid could serve as a lead compound for developing novel therapeutics targeting chronic diseases such as arthritis, neurodegenerative disorders, and cardiovascular conditions.

Moreover, advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. Molecular modeling studies have revealed that the indole core contributes significantly to the molecule's ability to penetrate cellular membranes, while the Boc group enhances its metabolic stability. These insights are critical for optimizing the drug-like properties of this compound during preclinical development.

In conclusion, CAS No. 128550-08-3 represents a valuable addition to the arsenal of bioactive molecules available for drug discovery. Its unique structure, combined with recent advances in synthetic and computational techniques, positions it as a promising candidate for addressing unmet medical needs. As research continues to uncover its full potential, this compound will undoubtedly play a pivotal role in advancing our understanding of indole-based therapeutics.

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